Cas no 59357-11-8 (6-hydroxy-2,6,8-trimethylnonan-4-one)

• Product Name: 6-hydroxy-2,6,8-trimethylnonan-4-one
• CAS No: 59357-11-8
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 5226063
• Update Time: 2025-10-28

6-hydroxy-2,6,8-trimethylnonan-4-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2,6,8-trimethylnonan-4-one

• Inchi： 1S/C12H24O2/c1-9(2)6-11(13)8-12(5,14)7-10(3)4/h9-10,14H,6-8H2,1-5H3
• InChI Key： WRRKPRLWZVCLRJ-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)CC(O)(C)CC(C)C

Additional information on 6-hydroxy-2,6,8-trimethylnonan-4-one

Introduction to 6-hydroxy-2,6,8-trimethylnonan-4-one (CAS No. 59357-11-8)

6-hydroxy-2,6,8-trimethylnonan-4-one is a structurally complex organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique molecular architecture and potential biological activities. With the CAS number 59357-11-8, this compound is recognized for its distinct chemical properties, which make it a valuable candidate for further investigation in various scientific applications. The presence of both hydroxyl and ketone functional groups, coupled with a branched aliphatic backbone, contributes to its diverse reactivity and functional versatility.

The compound's molecular formula, C₁₁H₂₂O₂, reflects its composition and suggests a high degree of unsaturation and functional group density. This structural complexity often translates into a wide spectrum of potential interactions with biological targets, making 6-hydroxy-2,6,8-trimethylnonan-4-one an intriguing subject for drug discovery and synthetic chemistry studies. The branched structure also influences its physical properties, such as solubility and melting point, which are critical factors in formulation development and biological testing.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with multifunctional capabilities. 6-hydroxy-2,6,8-trimethylnonan-4-one exemplifies this trend by possessing both hydrophilic and lipophilic characteristics due to the balance between polar (hydroxyl) and non-polar (alkyl) regions. This dual nature enhances its potential as a lead compound in the development of novel therapeutic agents that require precise targeting and efficient absorption.

One of the most compelling aspects of 6-hydroxy-2,6,8-trimethylnonan-4-one is its role as a building block in organic synthesis. The compound's reactive sites allow for modifications that can lead to the creation of more complex derivatives with tailored properties. Researchers have been exploring its utility in constructing heterocyclic compounds, which are known for their broad range of biological activities. For instance, the introduction of nitrogen-containing heterocycles can significantly alter the pharmacokinetic profile of a molecule, potentially enhancing its bioavailability and therapeutic efficacy.

The hydroxyl group in 6-hydroxy-2,6,8-trimethylnonan-4-one provides a site for glycosylation or esterification reactions, which are common strategies in drug design to improve solubility and metabolic stability. Similarly, the ketone functionality can undergo reduction or oxidation reactions to yield alcohols or carboxylic acids, respectively. These transformations open up numerous possibilities for generating structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have further accelerated the study of 6-hydroxy-2,6,8-trimethylnonan-4-one. Molecular modeling techniques allow researchers to predict the compound's behavior in different environments with remarkable accuracy. This approach has been instrumental in identifying potential binding modes with biological targets such as enzymes and receptors. By leveraging these computational tools, scientists can optimize synthetic routes and predict pharmacological outcomes before conducting expensive wet-lab experiments.

The interest in 6-hydroxy-2,6,8-trimethylnonan-4-one is not limited to academic research; industrial chemists are also exploring its applications in fine chemical synthesis. The compound's structural motifs are reminiscent of natural products found in plants and microorganisms, which have long been a source of inspiration for drug discovery. By mimicking these natural structures through synthetic chemistry techniques like biocatalysis or flow chemistry, researchers aim to develop environmentally sustainable methods for producing bioactive molecules.

In conclusion,6-hydroxy-2,6,8-trimethylnonan-4-one (CAS No. 59357-11-8) represents a fascinating subject of study with implications spanning organic synthesis、pharmaceutical development、and materials science. Its unique structural features offer a rich foundation for exploring new chemical pathways and biological applications. As research continues to uncover more about this compound's potential，it is likely to play an increasingly important role in advancing scientific knowledge and innovation across multiple disciplines.